2-methyl-N-[(Z)-1-(3-phenyl-1,2,4-triazin-5-yl)ethylideneamino]aniline

• Molecular Formula: C18H17N5
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 2-methyl-N-[(Z)-1-(3-phenyl-1,2,4-triazin-5-yl)ethylideneamino]aniline
• InChI: InChI=1S/C18H17N5/c1-13-8-6-7-11-16(13)22-21-14(2)17-12-19-23-18(20-17)15-9-4-3-5-10-15/h3-12,22H,1-2H3/b21-14-
• InChI Key: XENYVTOIOAUVNI-STZFKDTASA-N
• Isomeric SMILES: CC1=CC=CC=C1N/N=C(/C)\C2=CN=NC(=N2)C3=CC=CC=C3
• SMILES: CC1=CC=CC=C1NN=C(C)C2=CN=NC(=N2)C3=CC=CC=C3

Description

2-methyl-N-[(Z)-1-(3-phenyl-1,2,4-triazin-5-yl)ethylideneamino]aniline is a chemical compound that belongs to the family of triazine-based dyes. It is commonly referred to as MPTA and has been widely used in scientific research due to its unique properties and characteristics.

Mechanism of Action

MPTA functions as a fluorescent probe by undergoing a photoinduced electron transfer (PET) process. When MPTA is excited by light, it undergoes a PET process, which results in the emission of fluorescence. MPTA also functions as a photosensitizer by generating reactive oxygen species (ROS) upon excitation by light. These ROS can induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
MPTA has been shown to have low toxicity and is not mutagenic or carcinogenic. It has been shown to have antitumor activity in vitro and in vivo. MPTA has also been shown to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

MPTA has several advantages for use in lab experiments. It is highly sensitive and selective for the detection of various analytes. It is also stable and has a long shelf life. However, MPTA has some limitations, including its tendency to aggregate in aqueous solutions, which can affect its fluorescence intensity. Additionally, MPTA can be affected by pH and temperature changes, which can also affect its fluorescence intensity.

Future Directions

There are several future directions for the use of MPTA in scientific research. One direction is the development of new methods for the detection of analytes using MPTA. Another direction is the use of MPTA as a photosensitizer for the treatment of cancer. Additionally, MPTA could be used as a fluorescent probe for the detection of pathogens in food and water. Further research is needed to explore these potential applications of MPTA.
Conclusion:
In conclusion, 2-methyl-N-[(Z)-1-(3-phenyl-1,2,4-triazin-5-yl)ethylideneamino]aniline is a unique chemical compound that has been widely used in scientific research. It has several advantages for use in lab experiments, including its sensitivity and selectivity for the detection of various analytes. Additionally, MPTA has potential applications in the treatment of cancer and the detection of pathogens in food and water. Further research is needed to explore these potential applications of MPTA.

Synthesis Methods

MPTA can be synthesized using various methods, including the reaction of 2-methylaniline with 3-phenyl-1,2,4-triazine-5(2H)-one in the presence of a base catalyst. The resulting product is then treated with a reducing agent to obtain MPTA. Another method involves the reaction of 2-methylaniline with 3-phenyl-1,2,4-triazine-5(2H)-thione in the presence of a base catalyst, followed by treatment with an oxidizing agent to obtain MPTA.

Scientific Research Applications

MPTA has been widely used in scientific research due to its unique properties and characteristics. It has been used as a fluorescent probe for the detection of various analytes, including metal ions, amino acids, and proteins. MPTA has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, MPTA has been used as a dye for staining cells and tissues in biological research.